Tert-butyl N-[5-(4-aminophenoxy)pentyl]carbamate

• IUPAC Name: tert-butyl N-[5-(4-aminophenoxy)pentyl]carbamate
• InChI: InChI=1S/C16H26N2O3/c1-16(2,3)21-15(19)18-11-5-4-6-12-20-14-9-7-13(17)8-10-14/h7-10H,4-6,11-12,17H2,1-3H3,(H,18,19)
• InChI Key: HDAYUMBAFKBUSK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCCCCOC1=CC=C(C=C1)N
• Molecular Formula: C16H26N2O3
• Molecular Weight: 294.39 g/mol
• CAS No.: 2359250-51-2

Description

Tert-butyl N-[5-(4-aminophenoxy)pentyl]carbamate is a useful research compound. Its molecular formula is C16H26N2O3 and its molecular weight is 294.395. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Studies

• Regioselective Deprotection and Acylation: A study described the synthesis of a penta-N-protected polyamide derivative, showcasing the selective deprotection of five protecting groups, including tert-butoxycarbonyl (Boc), and subsequent acylation with 4-methoxycinnamoyl chloride (J. Pak & M. Hesse, 1998).
• Synthesis of Important Intermediates: Tert-Butyl 5-amino-4 ((2-(dimethylamino) ethyl) (methyl) amino) -2methoxyphenyl) carbamate is an important intermediate in synthesizing biologically active compounds like omisertinib (AZD9291), highlighting rapid synthesis methods and structural confirmation (Bingbing Zhao et al., 2017).

Chemical Transformations and Reactions

• Silyl Carbamates Transformation: The study on silyl carbamates, including tert-butyldimethylsilyl carbamates, focuses on chemoselective transformation of amino protecting groups, showcasing reactions with various electrophiles to yield N-ester type compounds (M. Sakaitani & Y. Ohfune, 1990).
• Protected β-d-2-deoxyribosylamine Analogue: The synthesis of tert-butyl N-[(1R,3S,4R)-3-hydroxy-4-(hydroxymethyl)cyclopentyl]carbamate, a key intermediate in synthesizing carbocyclic analogues of 2′-deoxyribonucleotides, underscores its importance in nucleotide analogue synthesis (M. Ober et al., 2004).

Biochemical Applications and Studies

• Boc-protected Amines Synthesis: The study discusses a mild and efficient one-pot Curtius rearrangement for forming tert-butyl carbamate, highlighting its utility in synthesizing protected amino acids (H. Lebel & Olivier Leogane, 2005).
• Labile Exocyclic Amine Protection in Nucleosides: The use of tert-butylphenoxyacetyl for N-protection of nucleoside bases during oligonucleotide synthesis is important for facilitating removal under mild conditions and reducing depurination (N. Sinha et al., 1993).